Cas no 1258406-22-2 (3-Acetyl-4-chloroquinoline)
3-Acetyl-4-chloroquinoline structure
Product Name:3-Acetyl-4-chloroquinoline
CAS No:1258406-22-2
MF:C11H8ClNO
MW:205.640321731567
CID:2120154
Update Time:2023-08-04
3-Acetyl-4-chloroquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chloro-3-quinolinyl)Ethanone
- 3-acetyl-4-chloroquinoline
- 1-(4-chloroquinolin-3-yl)ethanone
- JXIHIRDIGIORFX-UHFFFAOYSA-N
- 3-Acetyl-4-chloroquinoline
-
- Inchi: 1S/C11H8ClNO/c1-7(14)9-6-13-10-5-3-2-4-8(10)11(9)12/h2-6H,1H3
- InChI Key: JXIHIRDIGIORFX-UHFFFAOYSA-N
- SMILES: ClC1C(C(C)=O)=CN=C2C=CC=CC2=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 231
- Topological Polar Surface Area: 30
3-Acetyl-4-chloroquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D556076-1g |
1-(4-Chloroquinolin-3-yl)ethanone |
1258406-22-2 | 95% | 1g |
$745 | 2025-02-19 | |
| eNovation Chemicals LLC | D556076-1g |
1-(4-Chloroquinolin-3-yl)ethanone |
1258406-22-2 | 95% | 1g |
$745 | 2025-02-21 |
3-Acetyl-4-chloroquinoline Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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